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Compound of Interest

Compound Name: CCI-006

Cat. No.: B15578913 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical reagents is a critical component of laboratory safety and

environmental responsibility. This guide provides essential, step-by-step procedures for the

proper disposal of CCI-006, a selective inhibitor of MLL-rearranged leukemia cells. Adherence

to these protocols is vital to minimize risks to personnel and the environment.

Given that a specific Safety Data Sheet (SDS) with detailed disposal instructions for CCI-006 is

not readily available, it must be handled as a potentially hazardous chemical. The following

procedures are based on established best practices for the disposal of small molecule

inhibitors and other hazardous laboratory chemicals.

Key Disposal Parameters
All quantitative data related to the disposal of CCI-006 should be managed in accordance with

your institution's specific hazardous waste program guidelines. The following table summarizes

general parameters for the safe handling and disposal of chemical waste like CCI-006.
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Parameter Guideline Source

Waste Classification Hazardous Chemical Waste [1][2]

Container Type
Chemically compatible, leak-

proof, with a secure lid
[2][3]

Container Labeling

"Hazardous Waste," "CCI-

006," concentration, and

accumulation start date

[4]

Storage Location
Designated and well-ventilated

satellite accumulation area
[1][4]

Maximum Accumulation

Volume

55 gallons (or as specified by

institutional EHS)
[1][5]

Maximum Accumulation Time
12 months (or as specified by

institutional EHS)
[1]

Disposal Protocol: A Step-by-Step Guide
The proper disposal of CCI-006 involves a systematic approach to ensure safety and

regulatory compliance. The following protocol outlines the necessary steps from waste

generation to final pickup by authorized personnel.

Step 1: Personal Protective Equipment (PPE)
Before handling CCI-006 waste, ensure you are wearing appropriate personal protective

equipment.

Mandatory:

Lab coat

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

Recommended for solid/powdered form:
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Respiratory protection (e.g., N95 respirator or as determined by a risk assessment)

Step 2: Waste Segregation
Proper segregation of chemical waste is crucial to prevent dangerous reactions.

Identify CCI-006 Waste: This includes:

Unused or expired solid CCI-006.

Solutions containing CCI-006.

Contaminated labware (e.g., pipette tips, vials, flasks, and gloves).

Separate Waste Streams:

Solid Waste: Collect solid CCI-006 and contaminated disposables in a designated, leak-

proof hazardous waste container.[4]

Liquid Waste: Collect solutions containing CCI-006 in a separate, compatible liquid waste

container. Do not mix with other incompatible waste streams.[3]

Sharps: Any contaminated needles or other sharps must be placed in a designated sharps

container.

Step 3: Waste Collection and Container Management
Select Appropriate Containers: Use containers that are chemically compatible with CCI-006
and are in good condition with secure, tight-fitting lids.[2]

Label Containers Clearly: All waste containers must be labeled with the following information:

[4]

The words "Hazardous Waste"

The full chemical name: "CCI-006"

The concentration of CCI-006 in the waste
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The date when waste was first added to the container (accumulation start date)

Keep Containers Closed: Waste containers must be kept securely closed at all times, except

when adding waste.[3]

Step 4: Temporary Storage
Designated Accumulation Area: Store the labeled hazardous waste containers in a

designated and well-ventilated satellite accumulation area within the laboratory.[1][4]

Secondary Containment: Place liquid waste containers in secondary containment bins to

prevent the spread of potential spills.[3]

Monitor Accumulation Limits: Be aware of your institution's limits on the volume of hazardous

waste that can be stored in a satellite accumulation area (typically up to 55 gallons).[1][5]

Step 5: Arranging for Disposal
Contact Environmental Health and Safety (EHS): Once a waste container is full or nearing its

accumulation time limit, contact your institution's Environmental Health and Safety (EHS)

department to arrange for a waste pickup.[4]

Complete a Waste Pickup Request: Fill out any required hazardous waste pickup forms,

providing accurate information about the waste composition and quantity.[4]

Do Not Dispose Down the Drain or in Regular Trash: Under no circumstances should CCI-
006 or its containers be disposed of in the regular trash or down the sanitary sewer.[3][5]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of CCI-006.
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Caption: Logical workflow for the safe disposal of CCI-006.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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